Cas no 129655-17-0 (2H-1-Benzopyran-6-carbonitrile,3,4-dihydro-3-hydroxy-4-[(2S)-2-(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-2,2-dimethyl-,(3S,4R)-)

• Product name: 2H-1-Benzopyran-6-carbonitrile,3,4-dihydro-3-hydroxy-4-[(2S)-2-(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-2,2-dimethyl-,(3S,4R)-
• CAS No: 129655-17-0
• MF: C₁₇H₂₀N₂O₄
• MW: 316.3517
• CID: 179679
• PubChem ID: 9818365

2H-1-Benzopyran-6-carbonitrile,3,4-dihydro-3-hydroxy-4-[(2S)-2-(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-2,2-dimethyl-,(3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-carbonitrile,3,4-dihydro-3-hydroxy-4-[(2S)-2-(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-2,2-dimethyl-,(3S,4R)-
• 2H-1-Benzopyran-6-carbonitrile,3,4-dihydro-3-hydroxy-4-[2-(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-2,2-dimethyl-,[3S-[3a,4b(R*)]]-
• MJ 451
• SCHEMBL4263895
• 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-4-(2-(hydroxymethyl)-5-oxo-1-pyrrolidinyl)-2,2-dimethyl-, (3S-(3alpha,4beta(R*)))-
• MJ 355
• MJ-451
• Q27254957
• 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-4-((2S)-2-(hydroxymethyl)-5-oxo-1-pyrrolidinyl)-2,2-dimethyl-, (3S,4R)-
• 129655-17-0
• UNII-2MDK92975H
• (3S,4R)-3-hydroxy-4-[(2S)-2-(hydroxymethyl)-5-oxopyrrolidin-1-yl]-2,2-dimethyl-3,4-dihydrochromene-6-carbonitrile
• MJ-355
• 2MDK92975H
• 2H-1-BENZOPYRAN-6-CARBONITRILE, 3,4-DIHYDRO-3-HYDROXY-4-(2-(HYDROXYMETHYL)-5-OXO-1-PYRROLIDINYL)-2,2-DIMETHYL-, (3S-(3.ALPHA.,4.BETA.(R*)))-
• 6-cyano-3,4-dihydro-2,2-dimethyl-2H-3-hydroxy-4-(2-oxo-1-(hydroxymethyl)-1-pyrrolidinyl)-1-benzopyran

• Inchi： InChI=1S/C17H20N2O4/c1-17(2)16(22)15(19-11(9-20)4-6-14(19)21)12-7-10(8-18)3-5-13(12)23-17/h3,5,7,11,15-16,20,22H,4,6,9H2,1-2H3/t11-,15+,16-/m0/s1
• InChI Key： PBEGNZBJXJTFMB-XZJROXQQSA-N
• SMILES： N#CC1C=CC2=C([C@@H](N3C(=O)CC[C@H]3CO)[C@@H](C(O2)(C)C)O)C=1

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8Ų
• XLogP3: 0.2